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Compound of Interest

Compound Name: M7583

Cat. No.: B1193092

For Immediate Release

[City, State] — [Date] — M7583, a potent and selective Bruton's tyrosine kinase (BTK) inhibitor,
has emerged as a significant molecule in the landscape of targeted therapies for B-cell
malignancies. This document provides a comprehensive technical overview of the chemical
structure, properties, and biological context of M7583, intended for researchers, scientists, and
professionals in drug development.

Chemical Structure and Identification

M7583, also known as TL-895, is a small molecule inhibitor characterized by a complex
heterocyclic core. Its chemical identity has been established through various analytical
techniques, providing a clear picture of its atomic composition and arrangement.

The definitive chemical structure of M7583 is represented by the following SMILES notation:
O=C(N1CCC(CNC2=NC=NC(N)=C2C3=CC=C(C=C3)OC4=CC=CC=C4)(CC1)F)C=C. This
string uniquely defines the connectivity of the atoms within the molecule.

Table 1: Chemical Identifiers for M7583 (TL-895)
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Identifier Value
Molecular Formula C25H26FN502
Molecular Weight 447.50 g/mol
CAS Number 1415823-49-2

0=C(N1CCC(CNC2=NC=NC(N)=C2C3=CC=C(
C=C3)0C4=CC=CC=C4)(CC1)F)C=C

SMILES

Physicochemical Properties

The physicochemical properties of a drug candidate are critical determinants of its
pharmacokinetic and pharmacodynamic behavior. M7583 has been characterized to possess
properties amenable to oral administration.

Table 2: Physicochemical Data for M7583

Property Value Source
Solubility Soluble in DMSO
Physical State Solid powder N/A

Mechanism of Action and Biological Activity

M7583 is a potent, orally active, and highly selective irreversible inhibitor of Bruton's tyrosine
kinase (BTK). BTK is a crucial enzyme in the B-cell receptor (BCR) signaling pathway, which is
essential for the proliferation, survival, and differentiation of B-lymphocytes.

By covalently binding to a cysteine residue in the active site of BTK, M7583 effectively blocks
its enzymatic activity. This targeted inhibition disrupts the downstream signaling cascade,
ultimately leading to the suppression of B-cell proliferation and survival. This mechanism of
action forms the basis of its therapeutic potential in various B-cell malignancies.
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B-Cell
Activation
B-Cell Receptor Bruton's Tyrosine Kinase Downstream B-Cell Proliferation
(BCR) (BTK) Signaling & Survival
M7583 Irreversible Inhibition
(TL-895)
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Biochemical Assay Workflow

Prepare Reagents:
- Recombinant BTK enzyme
- Substrate (e.g., poly-Glu, Tyr)
- ATP
- M7583 (various concentrations)

Gncubate BTK with M7583)

Initiate Kinase Reaction
(add Substrate and ATP)

:

Detect Phosphorylated Substrate
(e.g., using a specific antibody)

l

Data Analysis:
- Measure signal intensity
- Plot dose-response curve
- Calculate IC50
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Drug Development Pathway
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Click to download full resolution via product page

 To cite this document: BenchChem. [Unveiling the Chemical Architecture of M7583: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193092#what-is-the-chemical-structure-of-m7583]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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